Cas no 1516679-72-3 (1,1-difluoro-3-methylpentan-2-ol)

• Product Name: 1,1-difluoro-3-methylpentan-2-ol
• CAS No: 1516679-72-3
• MF: C₆H₁₂F₂O
• MW: 138.155689239502
• CID: 6005959
• PubChem ID: 80611066
• Update Time: 2025-06-14

1,1-difluoro-3-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-methylpentan-2-ol
• AKOS019177601
• 1516679-72-3
• EN300-1230377

• Inchi： 1S/C6H12F2O/c1-3-4(2)5(9)6(7)8/h4-6,9H,3H2,1-2H3
• InChI Key： SACODGLQKIALRQ-UHFFFAOYSA-N
• SMILES： FC(C(C(C)CC)O)F

Computed Properties

• Exact Mass: 138.08562133g/mol
• Monoisotopic Mass: 138.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1-difluoro-3-methylpentan-2-ol

Comprehensive Overview of 1,1-difluoro-3-methylpentan-2-ol (CAS No. 1516679-72-3): Properties, Applications, and Industry Insights

1,1-Difluoro-3-methylpentan-2-ol (CAS No. 1516679-72-3) is a fluorinated organic compound gaining attention in pharmaceutical and specialty chemical industries due to its unique structural features. As a fluorinated alcohol derivative, it combines the reactivity of hydroxyl groups with the stability imparted by fluorine atoms, making it valuable for synthetic applications. The compound's molecular formula C6H12F2O and branched alkyl chain contribute to its versatility in organic synthesis.

Recent studies highlight the growing demand for fluorine-containing building blocks like 1,1-difluoro-3-methylpentan-2-ol, driven by the pharmaceutical sector's need for metabolically stable compounds. Fluorination often enhances bioavailability and lipophilicity—key parameters in drug development. Researchers are particularly interested in its potential as an intermediate for chiral synthesis, given the stereocenter at the 2-position. The difluoromethyl group (-CF2H) is notable for its isosteric properties, frequently serving as a hydrogen bond donor in medicinal chemistry.

From a synthetic chemistry perspective, 1516679-72-3 demonstrates interesting reactivity patterns. The electron-withdrawing effect of fluorine adjacent to the hydroxyl group influences its acidity and nucleophilicity, enabling selective transformations under mild conditions. This characteristic makes it useful for constructing complex fluorinated architectures, especially in the development of PET imaging agents (Positron Emission Tomography) where fluorine-18 isotopes are incorporated. The compound's thermal stability and solubility profile in common organic solvents further enhance its process compatibility.

Environmental and regulatory considerations surrounding fluorinated compounds have spurred innovation in greener synthesis routes for 1,1-difluoro-3-methylpentan-2-ol. Modern catalytic methods utilizing flow chemistry or electrochemical fluorination are being explored to reduce waste generation. Industry leaders emphasize the importance of sustainable fluorination techniques, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). Analytical techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are critical for quality control during production.

The compound's applications extend beyond pharmaceuticals. In materials science, 1516679-72-3 serves as a precursor for fluorinated surfactants and liquid crystal components, where its lipophilic character and chemical inertness are advantageous. The agrochemical sector also investigates its derivatives as potential crop protection agents with improved environmental persistence. Recent patent literature reveals novel uses in ionic liquid formulations for energy storage applications.

For researchers sourcing 1,1-difluoro-3-methylpentan-2-ol, understanding its storage requirements is essential. While not classified as hazardous under standard regulations, best practices recommend storage under inert atmosphere at low temperatures to maintain purity. Suppliers typically provide technical data sheets detailing spectroscopic fingerprints (IR, NMR) and chromatographic purity data. The compound's scalability remains an active research area, with several manufacturers optimizing kilogram-scale production.

Emerging trends in AI-assisted molecular design have identified fluorinated alcohols like 1516679-72-3 as promising fragments in virtual screening libraries. Machine learning models predict favorable ADME properties (Absorption, Distribution, Metabolism, Excretion) for derivatives of this scaffold. This computational approach accelerates discovery while reducing laboratory screening costs. Additionally, the compound's hydrogen bonding capacity makes it relevant in supramolecular chemistry applications.

Analytical challenges associated with 1,1-difluoro-3-methylpentan-2-ol include its volatility during GC analysis and potential enantiomeric separation requirements. Advanced techniques like chiral HPLC or capillary electrophoresis are often employed. The scientific community continues to publish improved synthetic protocols in journals specializing in fluorine chemistry and organofluorine compounds, reflecting sustained academic interest.

In conclusion, CAS No. 1516679-72-3 represents a strategically important fluorinated synthon with multidisciplinary applications. Its evolving role in drug discovery pipelines and advanced material development ensures continued relevance. Future research directions may explore its biocatalytic transformations or incorporation into metal-organic frameworks (MOFs), demonstrating the compound's adaptability to cutting-edge scientific needs.